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Compound of Interest

(E)-Methyl 3-(4-
Compound Name:
cyanophenyl)acrylate

Cat. No.: B1148188

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of (E)-
Methyl 3-(4-cyanophenyl)acrylate, with a focus on its molecular weight. The information is
presented to support research, development, and application of this compound in various
scientific fields.

Physicochemical Data Summary

The fundamental properties of (E)-Methyl 3-(4-cyanophenyl)acrylate are summarized in the
table below for easy reference and comparison.

Parameter Value Reference
Molecular Formula C11HoNO:2 [1112]
Molecular Weight 187.19 g/mol [1]12]

methyl (E)-3-(4-
IUPAC Name [1]
cyanophenyl)prop-2-enoate

CAS Number 67472-79-1 [1]13]

Experimental Protocols
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The determination of the molecular weight of (E)-Methyl 3-(4-cyanophenyl)acrylate is
typically achieved through mass spectrometry.

Mass Spectrometry for Molecular Weight Determination

e Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to confirm the
molecular weight of the compound.

¢ Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is used.

o Sample Preparation: A dilute solution of (E)-Methyl 3-(4-cyanophenyl)acrylate is prepared
in a suitable volatile solvent such as methanol or acetonitrile.

« lonization: Electrospray ionization (ESI) is a common method for this type of molecule,
typically in positive ion mode.

e Analysis: The sample is introduced into the mass spectrometer. The instrument separates
the ions based on their m/z ratio. The peak corresponding to the protonated molecule
[M+H]* is identified.

» Data Interpretation: The molecular weight is calculated from the m/z value of the molecular
ion peak. For (E)-Methyl 3-(4-cyanophenyl)acrylate, the expected molecular ion peak
would correspond to a mass of 187.19.[1]

Logical Relationships and Structure

The structural arrangement of (E)-Methyl 3-(4-cyanophenyl)acrylate dictates its chemical
properties and molecular weight. The following diagram illustrates the logical relationship
between the compound's name, its constituent parts, and its overall molecular formula, which is
the basis for its molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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